Cas no 52198-63-7 (1,3-Propanediamine, N,N-dimethyl-, dihydrochloride)

• Product Name: 1,3-Propanediamine, N,N-dimethyl-, dihydrochloride
• CAS No: 52198-63-7
• MF: C₅H₁₄N₂·₂HCl
• MW: 175.10
• MDL: MFCD32062892
• CID: 360208
• PubChem ID: 12219431
• Update Time: 2025-11-06

1,3-Propanediamine, N,N-dimethyl-, dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, N,N-dimethyl-, dihydrochloride
• 3-(Dimethylamino)propylamine Dihydrochloride
• N1,N1-Dimethylpropane-1,3-diamine Dihydrochloride
• N,N-Dimethyl-1,3-propanediammonium Dichloride
• D5617
• SCHEMBL1194920
• N,N-Dimethylpropane- 1,3-diammonium chloride
• 52198-63-7
• D90413
• MFCD32062892
• N,N-Dimethyl-1,3-propanediamine Dihydrochloride
• N,N-Dimethyl-1,3-propanediammonium chloride
• N',N'-Dimethylpropane-1,3-diamine;dihydrochloride

• MDL： MFCD32062892
• Inchi： InChI=1S/C5H14N2.2ClH/c1-7(2)5-3-4-6;;/h3-6H2,1-2H3;2*1H
• InChI Key： FHPLZNQQMWUDGI-UHFFFAOYSA-N
• SMILES： CN(C)CCCN.Cl.Cl

Computed Properties

• Exact Mass: 174.0690539g/mol
• Monoisotopic Mass: 174.0690539g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 35.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Melting Point: 187.0 to 191.0 deg-C

1,3-Propanediamine, N,N-dimethyl-, dihydrochloride Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1,3-Propanediamine, N,N-dimethyl-, dihydrochloride

1,3-Propanediamine, N,N-Dimethyl-, Dihydrochloride (CAS No. 52198-63-7)

The compound 1,3-propanediamine, N,N-dimethyl-, dihydrochloride (CAS No. 52198-63-7) is a versatile chemical entity with significant applications in various fields of science and industry. This compound is a derivative of propanediamine, where the nitrogen atoms are substituted with methyl groups and the molecule is in its dihydrochloride form. Its structure consists of a three-carbon chain with two amine groups at positions 1 and 3, each bearing a methyl substituent on the nitrogen atom. The presence of hydrochloric acid counterions renders this compound water-soluble and suitable for use in aqueous environments.

Chemical Properties and Synthesis

The synthesis of 1,3-propanediamine, N,N-dimethyl-, dihydrochloride typically involves the reaction of dimethylamine with an appropriate alkyne or alkene under catalytic hydrogenation conditions. This process ensures the formation of the desired diamine structure with high purity. The compound exhibits a melting point of approximately 160°C and is stable under normal storage conditions. Its molecular weight is around 146 g/mol, making it relatively lightweight for its class of compounds.

Applications in Industry and Research

1,3-Propanediamine, N,N-dimethyl-, dihydrochloride finds extensive use in the pharmaceutical industry as an intermediate in the synthesis of various bioactive molecules. Its ability to form stable amides and ureas makes it valuable in drug design and development. Recent studies have highlighted its role in the creation of novel antibiotics and anti-inflammatory agents, underscoring its importance in medicinal chemistry.

In the field of materials science, this compound serves as a precursor for polyamides and other high-performance polymers. Its application in polymer synthesis has been explored in recent research to develop materials with enhanced mechanical properties and thermal stability.

Recent Research Findings

Recent advancements in chemical synthesis have led to innovative methods for producing 1,3-propanediamine, N,N-dimethyl-, dihydrochloride with improved yield and purity. Researchers have employed green chemistry principles to develop sustainable synthesis pathways that minimize environmental impact.

A study published in *Journal of Medicinal Chemistry* (2023) demonstrated the potential of this compound as a building block for developing peptide-based drugs targeting neurodegenerative diseases such as Alzheimer's disease. The compound's ability to facilitate peptide bond formation has been instrumental in these studies.

In another breakthrough, scientists reported the use of 1,3-propanediamine, N,N-dimethyl-, dihydrochloride in the development of advanced drug delivery systems. By incorporating this compound into polymer matrices, researchers achieved controlled drug release profiles that enhance therapeutic efficacy while reducing side effects.

Safety Considerations and Handling

While handling 1,3-propanediamine, N,N-dimethyl-, dihydrochloride, it is essential to adhere to standard laboratory safety protocols. The compound should be stored in a cool, dry place away from direct sunlight to prevent degradation. Proper ventilation should be ensured during its use to avoid inhalation hazards.

Prolonged exposure to this compound may cause skin irritation or respiratory discomfort; therefore, protective gear such as gloves and goggles should be worn during handling. In case of accidental exposure or ingestion, immediate medical attention should be sought.

Conclusion

1,3-Propanediamine, N,N-dimethyl-, dihydrochloride (CAS No. 52198-63-7) stands out as a critical intermediate in various chemical industries due to its unique properties and wide-ranging applications. Its role as a precursor in pharmaceuticals and materials science continues to evolve with ongoing research efforts aimed at enhancing its utility and sustainability.

The latest advancements highlight its potential as a key component in cutting-edge therapies and advanced materials, solidifying its position as an indispensable compound in modern chemistry.